Cas no 104865-88-5 (Benzene,1-bromo-4-(trimethoxymethyl)-)

Benzene,1-bromo-4-(trimethoxymethyl)- structure
104865-88-5 structure
Product Name:Benzene,1-bromo-4-(trimethoxymethyl)-
CAS No:104865-88-5
MF:C10H13BrO3
MW:261.112422704697
CID:136812
PubChem ID:13581279
Update Time:2025-04-19

Benzene,1-bromo-4-(trimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-(trimethoxymethyl)-
    • 1-bromo-4-(trimethoxymethyl)benzene
    • TRIMETHYL 4-BROMOORTHOBENZOATE
    • 1-bromo-4-trimethoxymethyl-benzene
    • Benzene,1-bromo-4-(trimethoxymethyl)
    • I01-9326
    • trimethyl 4-bromobenzoate
    • AKOS011075992
    • 104865-88-5
    • CFOZPJJVBOHJPL-UHFFFAOYSA-N
    • DTXSID70544289
    • SCHEMBL2705238
    • Trimethyl 4-bromo-orthobenzoate
    • Inchi: 1S/C10H13BrO3/c1-12-10(13-2,14-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
    • InChI Key: CFOZPJJVBOHJPL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(OC)(OC)OC

Computed Properties

  • Exact Mass: 260.00500
  • Monoisotopic Mass: 260.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 2.49860
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